Cas no 1804507-19-4 (2-Bromo-3-hydroxy-4-(trifluoromethoxy)aniline)

• Product Name: 2-Bromo-3-hydroxy-4-(trifluoromethoxy)aniline
• CAS No: 1804507-19-4
• MF: C₇H₅BrF₃NO₂
• MW: 272.019311666489
• CID: 4974149
• Update Time: 2023-08-24

2-Bromo-3-hydroxy-4-(trifluoromethoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-hydroxy-4-(trifluoromethoxy)aniline

• Inchi： 1S/C7H5BrF3NO2/c8-5-3(12)1-2-4(6(5)13)14-7(9,10)11/h1-2,13H,12H2
• InChI Key： HMXXHOCLFRJEQF-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1O)OC(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 202
• XLogP3: 2.8
• Topological Polar Surface Area: 55.5